Cas no 2137546-49-5 (Cyclohexane, 1-[1-(chloromethyl)cyclopropyl]-2-methyl-)

• Product Name: Cyclohexane, 1-[1-(chloromethyl)cyclopropyl]-2-methyl-
• CAS No: 2137546-49-5
• MF: C₁₁H₁₉Cl
• MW: 186.721562623978
• CID: 5286366
• Update Time: 2025-07-22

Cyclohexane, 1-[1-(chloromethyl)cyclopropyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexane, 1-[1-(chloromethyl)cyclopropyl]-2-methyl-

• Inchi： 1S/C11H19Cl/c1-9-4-2-3-5-10(9)11(8-12)6-7-11/h9-10H,2-8H2,1H3
• InChI Key： AXYRKIVAHZOSQN-UHFFFAOYSA-N
• SMILES： C1(C2(CCl)CC2)CCCCC1C

Additional information on Cyclohexane, 1-[1-(chloromethyl)cyclopropyl]-2-methyl-

Cyclohexane, 1-[1-(chloromethyl)cyclopropyl]-2-methyl- (CAS No. 2137546-49-5): A Comprehensive Overview

The compound Cyclohexane, 1-[1-(chloromethyl)cyclopropyl]-2-methyl- (CAS No. 2137546-49-5) represents a fascinating molecule in the realm of organic chemistry, with significant implications in pharmaceutical research and development. This introduction delves into the structural characteristics, potential applications, and recent advancements in the study of this compound.

The molecular structure of Cyclohexane, 1-[1-(chloromethyl)cyclopropyl]-2-methyl- is characterized by a cyclohexane backbone substituted with a chloromethyl group at the 1-position and a methyl group at the 2-position. The presence of the cyclopropyl moiety further enhances its complexity, making it a valuable scaffold for medicinal chemists exploring novel pharmacophores. The chloromethyl group introduces reactivity that can be exploited for further functionalization, opening doors to diverse chemical transformations.

In recent years, there has been growing interest in the synthesis and application of cyclopropyl-containing compounds due to their unique electronic and steric properties. The cyclopropyl ring is known to stabilize positive charges and influence the conformational flexibility of molecules, which can be crucial for binding to biological targets. The incorporation of this motif into drug candidates has shown promise in enhancing binding affinity and selectivity.

One of the most compelling aspects of Cyclohexane, 1-[1-(chloromethyl)cyclopropyl]-2-methyl- is its potential as a building block for more complex molecules. The chloromethyl group can undergo various reactions such as nucleophilic substitution, forming carbon-carbon or carbon-nitrogen bonds. This reactivity makes it an attractive intermediate for constructing heterocyclic compounds, which are prevalent in many biologically active molecules.

Recent studies have highlighted the importance of cyclopropyl-containing compounds in drug discovery. For instance, derivatives of this structure have been explored as inhibitors of enzymes involved in cancer metabolism. The cyclopropyl group's ability to mimic certain natural substrates while introducing additional steric hindrance can lead to potent and selective enzyme inhibition. This has opened up new avenues for developing targeted therapies against various diseases.

The synthesis of Cyclohexane, 1-[1-(chloromethyl)cyclopropyl]-2-methyl- involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation followed by nucleophilic substitution or metal-catalyzed cross-coupling reactions. Advances in catalytic systems have made these processes more efficient and environmentally friendly, aligning with the growing emphasis on sustainable chemistry.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique structural features of cyclopropyl-containing molecules can influence their physical properties, making them suitable for use in polymers or as precursors for liquid crystals. The ability to fine-tune these properties through molecular design offers exciting possibilities for developing novel materials with tailored functionalities.

The study of Cyclohexane, 1-[1-(chloromethyl)cyclopropyl]-2-methyl- also contributes to our understanding of fundamental chemical principles. Its behavior in various reaction conditions provides insights into mechanistic pathways and electronic effects in organic chemistry. Such knowledge is crucial for designing more efficient synthetic strategies and understanding the structure-activity relationships in drug discovery.

As research continues to uncover new applications for this compound, it is likely that its significance will only grow. The combination of its structural features and reactivity makes it a versatile tool for chemists working in both academic and industrial settings. Collaborative efforts between synthetic chemists and biologists will be essential to fully realize its potential in medicine and materials science.

In conclusion, Cyclohexane, 1-[1-(chloromethyl)cyclopropyl]-2-methyl- (CAS No. 2137546-49-5) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable scaffold for drug discovery and a promising material for advanced technologies. Continued research into this compound will undoubtedly yield further insights and innovations that benefit society.